Cas no 114720-29-5 (Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-)
114720-29-5 structure
Product Name:Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
CAS No:114720-29-5
MF:C10H15NO2
MW:181.231602907181
CID:214956
PubChem ID:189229
Update Time:2025-04-19
Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
- 1-[1-(2-hydroxyethyl)-2,5-dimethylpyrrol-3-yl]ethanone
- DTXSID90150841
- 114720-29-5
- AKOS004122830
- 1-(1-(2-Hydroxyethyl)-2,5-dimethylpyrrol-3-yl)ethanone
- 1-(1-(2-Hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
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- Inchi: 1S/C10H15NO2/c1-7-6-10(9(3)13)8(2)11(7)4-5-12/h6,12H,4-5H2,1-3H3
- InChI Key: FCQRZPCZFIFSJI-UHFFFAOYSA-N
- SMILES: OCCN1C(C)=CC(C(C)=O)=C1C
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.23
Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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